![molecular formula C13H18F2N2 B1464937 {1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl}methanamine CAS No. 1281528-01-5](/img/structure/B1464937.png)
{1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl}methanamine
Overview
Description
{1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl}methanamine, also known as 1-DFPM, is an organic compound belonging to the class of piperidines. It is a synthetic derivative of piperidine and is used in various scientific research applications. It is known to have a broad range of biochemical and physiological effects, and is often used as a tool to study the mechanism of action of other compounds. In
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
Piperidine derivatives are crucial in the synthesis of various pharmaceutical compounds. They serve as building blocks for creating drugs due to their versatile chemical structure which allows for a variety of substitutions and modifications. This particular compound can be used to synthesize novel medications with potential therapeutic effects .
Anticancer Research
Research has shown that piperidine derivatives can play a role in anticancer therapies. They can be designed to target specific cancer cells without affecting healthy cells, potentially leading to more effective and less toxic cancer treatments .
Antimicrobial Agents
The structural flexibility of piperidine derivatives makes them suitable candidates for developing new antimicrobial agents. They can be engineered to combat a range of bacterial and viral infections, contributing to the field of infectious diseases .
Neurological Disorders
Piperidine derivatives are being explored for their potential use in treating neurological disorders. They can act on various neurotransmitter systems in the brain, offering possibilities for the treatment of conditions like Alzheimer’s disease and other forms of dementia .
Analgesic and Anti-inflammatory Applications
Due to their interaction with the body’s pain pathways, some piperidine derivatives are being studied for their analgesic properties. They may offer new avenues for pain relief and anti-inflammatory treatments, which could be beneficial for chronic pain management .
Antipsychotic Medications
The compound’s ability to modulate neurotransmitter activity also extends to mental health, where it can be used to develop new antipsychotic drugs. These medications could help manage symptoms of schizophrenia and bipolar disorder with potentially fewer side effects .
properties
IUPAC Name |
[1-[(2,6-difluorophenyl)methyl]piperidin-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18F2N2/c14-12-4-1-5-13(15)11(12)9-17-6-2-3-10(7-16)8-17/h1,4-5,10H,2-3,6-9,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCGPBSOFPVULTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=C(C=CC=C2F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl}methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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